Cas no 133230-10-1 (Benzene, 1-(bromomethyl)-2-chloro-4,5-dimethoxy-)

• Product Name: Benzene, 1-(bromomethyl)-2-chloro-4,5-dimethoxy-
• CAS No: 133230-10-1
• MF: C₉H₁₀BrClO₂
• MW: 265.531501293182
• CID: 1232245
• PubChem ID: 15932144
• Update Time: 2025-05-25

Benzene, 1-(bromomethyl)-2-chloro-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-2-chloro-4,5-dimethoxy-
• 1-(bromomethyl)-2-chloro-4,5-dimethoxybenzene
• SCHEMBL3390630
• AKOS013398291
• 133230-10-1
• DTXSID00579766
• 2-chloro-4,5-dimethoxybenzyl bromide

• Inchi： 1S/C9H10BrClO2/c1-12-8-3-6(5-10)7(11)4-9(8)13-2/h3-4H,5H2,1-2H3
• InChI Key： ARKHLKHORHLJGX-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=C(C=1)OC)OC)Cl

Computed Properties

• Exact Mass: 263.9553
• Monoisotopic Mass: 263.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Benzene, 1-(bromomethyl)-2-chloro-4,5-dimethoxy-

Benzene, 1-(bromomethyl)-2-chloro-4,5-dimethoxy: A Comprehensive Overview

Benzene, 1-(bromomethyl)-2-chloro-4,5-dimethoxy, also known by its CAS number 133230-10-1, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of aromatic compounds and is characterized by its benzene ring substituted with a bromomethyl group at position 1, a chlorine atom at position 2, and methoxy groups at positions 4 and 5. The combination of these substituents imparts distinctive chemical properties to the molecule.

The synthesis of Benzene, 1-(bromomethyl)-2-chloro-4,5-dimethoxy involves multi-step organic reactions. Typically, the starting material is benzene with appropriate substituents introduced through electrophilic substitution reactions. The bromomethyl group is introduced via a Friedel-Crafts alkylation or a similar method, while the methoxy groups are added using nucleophilic aromatic substitution or other directed metallation techniques. The chlorine atom is introduced at position 2 through a carefully controlled substitution reaction to avoid unwanted side reactions.

Recent studies have highlighted the potential of Benzene, 1-(bromomethyl)-2-chloro-4,5-dimethoxy in various fields. In materials science, this compound has been explored as a precursor for advanced polymers and materials with tailored electronic properties. Its unique electronic structure makes it suitable for applications in organic electronics and optoelectronics.

In the pharmaceutical industry, Benzene, 1-(bromomethyl)-2-chloro-4,5-dimethoxy has shown promise as an intermediate in drug synthesis. The presence of multiple functional groups allows for further modification to create bioactive molecules with potential therapeutic applications. Researchers have reported that derivatives of this compound exhibit activity against certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders.

The environmental impact of Benzene, 1-(bromomethyl)-2-chloro-4,5-dimethoxy has also been a topic of recent research. Studies indicate that this compound undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further investigations are needed to fully understand its ecological footprint and ensure sustainable practices in its production and use.

In conclusion, Benzene, 1-(bromomethyl)-2-chloro-4,5-dimethoxy (CAS No: 133230-10-1) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure and reactivity make it an invaluable tool in organic synthesis and material development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.